
An In-depth Technical Guide to Dimethyl 2-
aminoterephthalate (CAS 5372-81-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl aminoterephthalate

Cat. No.: B151837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl 2-aminoterephthalate is a versatile aromatic compound that serves as a crucial

intermediate in various fields of chemical synthesis. While primarily recognized for its role as a

linker in the formation of metal-organic frameworks (MOFs) and as a precursor in the dye and

pigment industry, its utility extends to the synthesis of biologically active molecules, making it a

compound of interest for drug discovery and development.[1][2][3][4] This guide provides a

comprehensive overview of the chemical and physical properties, synthesis, and key

applications of Dimethyl 2-aminoterephthalate, with a focus on its relevance to researchers in

both materials science and the life sciences.

Chemical and Physical Properties
Dimethyl 2-aminoterephthalate is a stable, slight yellow crystalline powder.[2] A summary of its

key chemical and physical properties is presented in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 5372-81-6 [5]

Molecular Formula C₁₀H₁₁NO₄ [5]

Molecular Weight 209.20 g/mol [5]

Appearance Slight yellow crystalline powder [2]

Melting Point 127-130 °C [6]

Boiling Point 348.55 °C (estimated) [6]

Density 1.248 g/cm³ [2]

Solubility Insoluble in water. [2][6]

Storage Store below +30°C. [6]

Table 2: Spectroscopic Data
Technique Key Features

¹H NMR Spectral data available.

¹³C NMR Spectral data available.

IR Spectroscopy Data available.

Mass Spectrometry Data available.

Synthesis of Dimethyl 2-aminoterephthalate
The primary route for the synthesis of Dimethyl 2-aminoterephthalate is through the reduction

of Dimethyl 2-nitroterephthalate.[2][6] A common and efficient method is catalytic

hydrogenation.[2]

Experimental Protocol: Catalytic Hydrogenation
This protocol describes the synthesis of Dimethyl 2-aminoterephthalate via the catalytic

hydrogenation of Dimethyl 2-nitroterephthalate.[2]
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Materials:

Dimethyl 2-nitroterephthalate

Isopropanol

Noble metal catalyst (e.g., Palladium on carbon)

Hydrogen gas

Hydrogenation reactor

Procedure:

In a hydrogenation reactor, dissolve Dimethyl 2-nitroterephthalate in isopropanol.[2]

Add the noble metal catalyst to the solution.[2]

Seal the reactor and purge with hydrogen gas.[2]

Pressurize the reactor with hydrogen to 0.3-2.5 MPa and heat to 80-100 °C.[2]

Maintain the reaction under these conditions until the reaction is complete (monitor by TLC

or HPLC).

Cool the reactor and filter to recover the catalyst.[2]

The filtrate, containing the product, is then cooled to induce crystallization.[2]

The crystalline Dimethyl 2-aminoterephthalate is collected by filtration and dried.[2]

This method typically results in a high yield (≥95%) and purity (≥99%) of the final product.[2]

Applications in Materials Science: Metal-Organic
Frameworks (MOFs)
A significant application of Dimethyl 2-aminoterephthalate is as a precursor to the 2-

aminoterephthalic acid linker used in the synthesis of functionalized Metal-Organic Frameworks
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(MOFs). The amino group provides a site for post-synthetic modification, allowing for the tuning

of the MOF's properties for specific applications such as gas storage and catalysis.

Experimental Workflow for MOF Synthesis
The following diagram illustrates a typical workflow for the synthesis of an amino-functionalized

MOF using Dimethyl 2-aminoterephthalate as the starting material for the organic linker.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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